Cas no 1806974-68-4 (6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride)

• Product Name: 6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride
• CAS No: 1806974-68-4
• MF: C₇H₆ClF₂NO₃S
• MW: 257.642246723175
• CID: 4888426
• Update Time: 2025-10-28

6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO3S/c1-3-5(12)2-4(6(9)10)11-7(3)15(8,13)14/h2,6H,1H3,(H,11,12)
• InChI Key： BYALHWMDZMTWML-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C(C=C(C(F)F)N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6

Additional information on 6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride

Comprehensive Guide to 6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride (CAS No. 1806974-68-4)

6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride (CAS No. 1806974-68-4) is a specialized heterocyclic sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, characterized by its unique difluoromethyl and hydroxy functional groups, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently seek information on its synthesis methods, chemical properties, and applications, making it a trending topic in modern organic chemistry.

The molecular structure of 6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride features a pyridine ring substituted with a sulfonyl chloride group at the 2-position, a hydroxy group at the 4-position, and a difluoromethyl group at the 6-position. These functional groups contribute to its versatility as a building block for drug discovery and material science. Recent studies highlight its role in the development of bioactive molecules, particularly in the design of enzyme inhibitors and antimicrobial agents. The compound’s CAS number 1806974-68-4 is often used in patent literature and regulatory documents, underscoring its industrial relevance.

One of the most searched questions about 6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride revolves around its synthetic routes. Common methods involve the chlorosulfonation of 4-hydroxy-3-methylpyridine derivatives, followed by selective difluoromethylation. Researchers also explore its stability under various conditions, as the sulfonyl chloride group is sensitive to moisture. Optimizing storage conditions (e.g., anhydrous environments, low temperatures) is critical for maintaining its reactivity, a topic frequently discussed in academic forums.

In pharmaceutical applications, 6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride serves as a key intermediate for small-molecule drugs targeting metabolic disorders and infectious diseases. Its difluoromethyl moiety is prized for improving metabolic stability and bioavailability, addressing a common challenge in medicinal chemistry. Agrochemical researchers also leverage this compound to develop next-generation pesticides with enhanced efficacy and environmental safety, aligning with global trends in sustainable agriculture.

Market demand for 6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride (CAS No. 1806974-68-4) has grown due to its role in high-value chemical synthesis. Suppliers often highlight its purity specifications (e.g., ≥98% by HPLC) and compliance with Good Manufacturing Practices (GMP). Analytical techniques like NMR spectroscopy and mass spectrometry are essential for quality control, ensuring consistency across batches. These details are critical for buyers evaluating sourcing options, as reflected in search queries related to reliable suppliers and bulk pricing.

Environmental and safety considerations for handling 6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride are another hot topic. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE)—such as gloves and goggles—is recommended due to its reactive sulfonyl chloride group. Disposal should follow local guidelines for chemical waste management, a point emphasized in safety data sheets (SDS).

Future research directions for this compound include exploring its catalytic applications and derivatization for functional materials. Innovations in green chemistry may also yield more sustainable synthesis pathways, reducing reliance on traditional chlorination methods. As the scientific community prioritizes eco-friendly processes, this compound’s adaptability positions it as a candidate for green synthetic routes.

In summary, 6-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride (CAS No. 1806974-68-4) is a multifaceted compound bridging pharmaceutical, agrochemical, and material science fields. Its structural features and reactivity make it indispensable for innovative research, while market trends underscore its commercial importance. For researchers and industry stakeholders, understanding its properties, applications, and handling protocols is essential to unlocking its full potential.